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Compound of Interest

Compound Name:
5-Methylnicotinic acid

hydrochloride

CAS No.: 40473-04-9

Cat. No.: B1499058

Get Quote

Executive Summary & Identification Profile
5-Methylnicotinic acid hydrochloride is a critical intermediate in the synthesis of second-

generation antihistamines (e.g., Rupatadine) and a vital reference standard for impurity

profiling in nicotinic acid (Vitamin B3) manufacturing.

Unlike simple organic acids, the pyridine ring's chemistry introduces specific challenges in

identification—specifically, distinguishing the 5-methyl isomer from its structural analogs (6-

methylnicotinic acid) and determining the exact stoichiometry of the hydrochloride salt.

This guide moves beyond basic Certificate of Analysis (CoA) verification, providing a self-

validating, orthogonal analytical workflow to unequivocally confirm identity and purity.
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Property Detail

Chemical Name 5-Methylpyridine-3-carboxylic acid hydrochloride

Free Acid CAS 3222-49-9

Salt Form
Hydrochloride (HCl) - Note: Often prepared in

situ or supplied as a stabilized salt.

Molecular Formula C₇H₇NO₂ · HCl

Molecular Weight 137.14 (Free Acid) / 173.60 (HCl Salt)

Key Structural Feature
Methyl group at position 5; Carboxylic acid at

position 3. No ortho-protons.

Strategic Identification Workflow
To ensure scientific integrity, a single analytical method is insufficient. We employ an

Orthogonal Testing Strategy: combining Structural Elucidation (NMR) with Separation

Specificity (HPLC) and Salt Confirmation (IC/Titration).
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Step 1: Structural Definitive (NMR)

Step 2: Purity & Isomer Resolution (HPLC)

Step 3: Salt Verification

Unknown Sample
(White Crystalline Powder)

1H-NMR Analysis
(D2O or DMSO-d6)

Are Ortho-Couplings (>7 Hz)
Present?

Identity Confirmed:
5-Methyl Substitution

No (Only Meta/Para)

REJECT:
Likely 6-Methyl or 2-Methyl Isomer

Yes

Reverse Phase HPLC
(Acidic Mobile Phase)

Single Peak @ RT
Matches Standard?

Purity Confirmed
(>99.0%)

Yes

AgNO3 Precipitation
or Ion Chromatography

CERTIFIED REFERENCE
STANDARD

Figure 1: Orthogonal Identification Workflow for 5-Methylnicotinic Acid HCl

Click to download full resolution via product page
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Primary Identification: Nuclear Magnetic Resonance
(NMR)[1][2]
The "No-Ortho" Rule: The most definitive way to distinguish 5-methylnicotinic acid from its

common isomer, 6-methylnicotinic acid, is by analyzing spin-spin coupling constants (

-values).

5-Methylnicotinic acid: Protons are at positions 2, 4, and 6. None of these are adjacent

(ortho) to each other. They are all separated by at least one non-protonated carbon.

Result: You will see Singlets (or fine doublets with small meta-couplings of

Hz).

6-Methylnicotinic acid: Protons are at positions 2, 4, and 5. Protons 4 and 5 are adjacent.[1]

[2]

Result: You will see a clear Doublet with a large ortho-coupling (

Hz).

Comparative NMR Data (400 MHz, D₂O/NaOD)
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Proton Position
5-Methylnicotinic
Acid (Target)

6-Methylnicotinic
Acid (Isomer)

Nicotinic Acid
(Parent)

H-2
δ 8.65 (s)(Meta

coupling only)

δ 8.85 (d,

Hz)
δ 8.90 (s)

H-4
δ 7.92 (s)(Meta

coupling only)

δ 8.15 (dd,

Hz)

δ 8.25 (d,

Hz)

H-5 -- (Substituted)
δ 7.35 (d,

Hz)(Ortho coupling)

δ 7.50 (dd,

Hz)

H-6
δ 8.35 (s)(Meta

coupling only)
-- (Substituted)

δ 8.70 (d,

Hz)

Methyl Group δ 2.30 (s, 3H) δ 2.55 (s, 3H) --

Experimental Protocol (Self-Validating):

Solvent: Dissolve 10 mg of sample in 0.6 mL D₂O. Add 1 drop of NaOD (40%) to ensure

solubility and deprotonation (shifts may vary slightly in acidic D₂O/DCl).

Acquisition: Run standard proton sequence (16 scans).

Validation Check: Zoom into the aromatic region (7.0 - 9.0 ppm). If you see any splitting

greater than 3 Hz, the sample is NOT 5-methylnicotinic acid.

Purity & Separation: HPLC Methodology
While NMR confirms structure, it cannot easily detect trace contamination of the 6-methyl

isomer (which may co-crystallize). High-Performance Liquid Chromatography (HPLC) is

required.

Recommended Method: Ion-Suppression RP-HPLC
Using an acidic mobile phase suppresses the ionization of the carboxylic acid, improving peak

shape and retention on C18 columns.
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Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 150 mm, 5 µm.

Mobile Phase A: 20 mM Potassium Phosphate buffer, adjusted to pH 2.5 with Phosphoric

Acid.

Mobile Phase B: Acetonitrile (HPLC Grade).

Isocratic Mode: 90% A / 10% B.

Flow Rate: 1.0 mL/min.

Detection: UV @ 260 nm (near

for nicotinic derivatives).

Temperature: 30°C.

Performance Characteristics:

Retention Time (Approx):

Nicotinic Acid: ~3.5 min

5-Methylnicotinic Acid: ~5.2 min

6-Methylnicotinic Acid: ~6.8 min (Elutes later due to methyl shielding of the ring nitrogen).

System Suitability: Resolution (

) between 5-Methyl and 6-Methyl isomers should be > 2.0.

Product Comparison: Reference Standard vs.
Research Chemical
Why invest in a Certified Reference Standard (CRS) over a generic "97% purity" research

chemical? The difference lies in the Assay Calculation and Impurity Profiling.
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Feature
Certified Reference
Standard (CRS)

Generic Research
Chemical

Impact on Data

Assay Value

Mass Balance (%

Purity × [100 -

%Volatiles - %ROI])

Area % (HPLC only)

Generic chemicals

often ignore water/salt

content, leading to 10-

15% errors in

quantitation.

Counter-ion

Stoichiometry of HCl

confirmed (e.g., 0.98

mol HCl / mol base).

Assumed 1:1 or

undefined.

Critical for accurate

molarity calculations

in biological assays.

Specific Impurities

Tested for Manganese

(Mn) (from KMnO₄

oxidation synthesis).

Not tested.

Mn residues can

quench fluorescence

assays and interfere

with enzyme studies.

Isomer Purity
Certified <0.1% 6-

Methyl isomer.

Often contains 1-2%

isomers.

Isomers may have

different biological

activities (e.g.,

receptor binding

affinities).

Counter-Ion Identification Test (The "Hidden" Variable)
Many "hydrochloride" standards are actually partial salts or mixtures.

Protocol: Dissolve 20 mg sample in 2 mL water. Acidify with nitric acid. Add 0.1 M Silver

Nitrate (

).

Result: A heavy, curdy white precipitate (AgCl) confirms the presence of chloride.

Quantitation: For a CRS, Potentiometric Titration with

is used to determine the exact % Chloride (Theoretical for Mono-HCl: ~20.6%).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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